Cas no 647824-32-6 (N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide)

• Product Name: N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide
• CAS No: 647824-32-6
• MF: C₁₃H₁₁Cl₂F₂N₂OP
• MW: 351.115808725357
• CID: 826429
• PubChem ID: 589545
• Update Time: 2025-05-27

N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide
• N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide
• 3-chloro-N-[(3-chloro-4-fluoroanilino)-methylphosphoryl]-4-fluoroaniline
• N,N?-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide
• SGNRMAWWRRHDMZ-UHFFFAOYSA-N
• N,N'-Bis(3-chloro-4-fluorophenyl)-p-methylphosphonic diamide
• 647824-32-6
• DTXSID00343404

• Inchi： 1S/C13H11Cl2F2N2OP/c1-21(20,18-8-2-4-12(16)10(14)6-8)19-9-3-5-13(17)11(15)7-9/h2-7H,1H3,(H2,18,19,20)
• InChI Key： SGNRMAWWRRHDMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NP(C)(NC1C=CC(=C(C=1)Cl)F)=O)F

Computed Properties

• Exact Mass: 349.99500
• Monoisotopic Mass: 349.9954117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 50.94000
• LogP: 5.76450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide

Research Brief on N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide (CAS: 647824-32-6)

N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide (CAS: 647824-32-6) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phosphonic diamide structure and halogenated aromatic rings, has been explored for its potential applications in drug development, particularly as a kinase inhibitor or a modulator of enzymatic activity. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, aiming to uncover its therapeutic potential in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide involves a multi-step process, starting with the reaction of methylphosphonic dichloride with 3-chloro-4-fluoroaniline under controlled conditions. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its molecular structure and purity. Recent improvements in synthetic methodologies have enhanced the yield and scalability of this compound, making it more accessible for further pharmacological studies.

In vitro studies have demonstrated that N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide exhibits promising inhibitory activity against several protein kinases, including those involved in cancer cell proliferation and survival. Mechanistic investigations suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. Additionally, its halogenated aromatic rings contribute to enhanced binding affinity and selectivity, as evidenced by molecular docking simulations and X-ray crystallography studies.

Recent preclinical evaluations have further highlighted the compound's potential as a therapeutic agent. In animal models of breast cancer and rheumatoid arthritis, N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide showed significant efficacy in reducing tumor growth and inflammation, respectively. These findings are supported by pharmacokinetic studies, which indicate favorable absorption, distribution, and metabolic stability of the compound. However, further optimization of its physicochemical properties and toxicity profile is required to advance it into clinical trials.

In conclusion, N,N’-Di(3-chloro-4-fluorophenyl)methylphosphonic Diamide (CAS: 647824-32-6) represents a promising candidate for drug development, with its unique structural features and potent biological activity. Ongoing research aims to explore its full therapeutic potential, optimize its pharmacological properties, and address any safety concerns. This compound exemplifies the intersection of chemical synthesis and biological application, offering valuable insights for future innovations in the pharmaceutical industry.